
Introduction: Unveiling a Key Pharmaceutical
Building Block

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Benzofuran-6-ylboronic acid

CAS No.: 851525-10-5

Cat. No.: B1524391

Get Quote

1-Benzofuran-6-carboxylic acid, identified by the CAS number 77095-51-3, is a heterocyclic

organic compound that has emerged as a crucial structural motif and starting material in

modern medicinal chemistry. While seemingly a simple molecule, its intrinsic chemical

architecture is pivotal in the synthesis of complex therapeutic agents. Its primary significance

lies in its role as a key intermediate in the production of Lifitegrast, an important ophthalmic

drug, and its utility in the development of novel antiviral compounds.[1][2][3][4][5] This guide

offers a comprehensive technical overview for researchers, scientists, and drug development

professionals, delving into its physicochemical properties, core applications, handling protocols,

and procurement landscape.

uran-6-carboxylic Acid

Key Identifiers
CAS: 77095-51-3

Formula: C9H6O3
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Caption: Chemical structure and key identifiers of 1-Benzofuran-6-carboxylic acid.

Section 1: Physicochemical Properties and
Characterization
A thorough understanding of a compound's physical and chemical properties is fundamental to

its successful application in synthesis and formulation. The characteristics of 1-benzofuran-6-

carboxylic acid dictate its handling, reactivity, and behavior in various experimental settings.

Quantitative Data Summary
The key physicochemical properties are summarized below for easy reference. These values,

primarily derived from predictive models and supplier data sheets, provide a critical baseline for

experimental design.

Property Value Source(s)

CAS Number 77095-51-3 [1][2][3][6][7][8]

Molecular Formula C9H6O3 [2][6][8]

Molecular Weight 162.14 g/mol [2][9][8]

IUPAC Name 1-benzofuran-6-carboxylic acid [2][6][8]

Appearance
Dark Yellow to Very Dark

Yellow or White Solid/Powder
[1][2][5][6][10][11]

Melting Point >182°C (decomposes) [1][2][3]

Boiling Point (Predicted) 325.6 ± 15.0 °C at 760 mmHg [1][2][12]

Density (Predicted) 1.363 ± 0.06 g/cm³ [1][2]

pKa (Predicted) 4.02 ± 0.30 [1][3]

Solubility
Slightly soluble in DMSO and

Methanol
[1][2][3]
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Field-Proven Insights for the Researcher
Causality Behind Experimental Choices: The predicted pKa of approximately 4.02 is a critical

parameter. It indicates that at physiological pH (~7.4), the molecule will exist almost entirely

in its deprotonated, anionic carboxylate form. This is essential when designing biological

assays, as the charge state affects membrane permeability and interaction with biological

targets. For synthetic chemists, this acidic nature means that base-sensitive functional

groups in other reactants may require protection, and the choice of reaction conditions must

account for potential acid-base side reactions.

Solubility and Reaction Conditions: The limited solubility profile necessitates careful solvent

selection.[1][2][3] While slightly soluble in DMSO and methanol, scaling up reactions may

require exploring solvent mixtures or alternative polar aprotic solvents to achieve sufficient

concentration for efficient reactivity. Its high melting point suggests strong intermolecular

forces in the solid state, reinforcing its low solubility in nonpolar solvents.[1][2][3]

Stability and Storage: The recommended storage condition is at room temperature in a dry,

sealed environment.[1][3][13] This implies good thermal stability at ambient temperatures,

but the "sealed in dry" recommendation is crucial to prevent hydration or reaction with

atmospheric moisture, which could compromise sample purity over time.

Section 2: Core Applications in Drug Discovery and
Development
The utility of 1-benzofuran-6-carboxylic acid is not theoretical; it is a validated and critical

component in the synthesis of clinically relevant molecules.

The Lifitegrast Synthesis Pathway
The most prominent application of this compound is as a key building block for Lifitegrast, a

lymphocyte function-associated antigen-1 (LFA-1) antagonist. Lifitegrast is prescribed as an

ophthalmic solution for the treatment of dry eye disease.[1][2][3][9] It functions by blocking the

interaction between LFA-1 on T-cells and its cognate ligand, intercellular adhesion molecule-1

(ICAM-1), thereby inhibiting T-cell-mediated inflammation.[11] The benzofuran core provided by

CAS 77095-51-3 is integral to the final structure of Lifitegrast, making it an indispensable

starting material.[4][5]
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Caption: Logical workflow from intermediate to final drug application.

Role in HIV Research
Beyond ophthalmology, 1-benzofuran-6-carboxylic acid has been utilized as a reagent in the

preparation of piperidinylpyrimidine derivatives.[1][2][3][9] These derivatives have been

investigated as inhibitors of HIV-1 Long Terminal Repeat (LTR) activation.[1][2][3][9] The HIV-1

LTR is a critical region of the viral genome that controls the transcription of viral genes.

Inhibiting its activation presents a potential therapeutic strategy for suppressing viral

replication. This application showcases the versatility of the benzofuran scaffold in generating

molecular diversity for screening against various disease targets.

Section 3: Safety, Handling, and Quality Control
As a laboratory chemical, adherence to strict safety protocols and quality assessment is non-

negotiable for ensuring both personnel safety and experimental reproducibility.

Safety and Handling Protocol
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The compound is classified with a "Warning" signal word and is associated with specific

hazards.[3][6]

Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation).[3][6]

Precautionary Statements: P261 (Avoid breathing dust), P305+P351+P338 (IF IN EYES:

Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy

to do. Continue rinsing).[3][6]

Self-Validating Laboratory Handling Protocol:

Preparation: Before handling, confirm the location of the nearest safety shower and eyewash

station. Ensure a chemical fume hood is operational.

Personal Protective Equipment (PPE): Don a lab coat, chemical-resistant gloves (e.g.,

nitrile), and safety goggles with side shields.

Dispensing (Trustworthy System):

Conduct all weighing and transfers of the solid compound within the fume hood to prevent

inhalation of dust (addresses H335 and P261).

Use a spatula to transfer the material to a tared weigh boat or directly into the reaction

vessel. Avoid any actions that could generate airborne dust.

Promptly and securely reseal the main container to protect the remaining material from

atmospheric moisture.

Contact Mitigation:

In case of skin contact, immediately wash the affected area with copious amounts of water

(addresses H315).

In case of eye contact, use the eyewash station for at least 15 minutes, holding the eyelids

open, and seek immediate medical attention (addresses H319 and P305).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB01094181.htm
https://www.achemblock.com/ad283027-3-7-bis-dimethylamino-5-5-dimethyl-3-oxo-3-h-5h-spiro-dibenzo-b-e-siline-10-1-isobenzofuran-6-carboxylic-acid.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB01094181.htm
https://www.achemblock.com/ad283027-3-7-bis-dimethylamino-5-5-dimethyl-3-oxo-3-h-5h-spiro-dibenzo-b-e-siline-10-1-isobenzofuran-6-carboxylic-acid.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB01094181.htm
https://www.achemblock.com/ad283027-3-7-bis-dimethylamino-5-5-dimethyl-3-oxo-3-h-5h-spiro-dibenzo-b-e-siline-10-1-isobenzofuran-6-carboxylic-acid.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1524391?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal: Dispose of contaminated materials and waste according to institutional and local

regulations for chemical waste.

Quality Control Workflow
The integrity of any synthesis depends on the quality of the starting materials. Commercially

available 1-benzofuran-6-carboxylic acid is typically offered at 95% to 98% purity.[6][14][15] For

demanding applications, especially in late-stage drug development or GMP synthesis,

independent verification is crucial.

Quality Control Workflow

Receive Material
(CAS 77095-51-3) Review Supplier CoA Perform Identity & Purity Tests

(e.g., HPLC, HNMR) Material Accepted?

Release to Synthesis

Yes

Quarantine & Reject
No

Click to download full resolution via product page

Caption: A standard workflow for incoming material quality control.

Section 4: Sourcing and Supplier Overview
Sourcing of critical starting materials is a pivotal step in the drug development pipeline. The

selection of a supplier should be based not only on cost but also on the availability of

comprehensive documentation, such as Certificates of Analysis (CoA) and Safety Data Sheets

(SDS), which are essential for regulatory compliance and experimental reproducibility.
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Supplier Purity Offered Notes

Sigma-Aldrich 95%

Available through Aldrich

Partner (Synthonix

Corporation).

AChemBlock 95%
Provides material in various

quantities (e.g., 25g, 100g).[6]

BOC Sciences ≥95%

Lists the compound as a

Lifitegrast

impurity/intermediate.[2]

Apollo Scientific 98%
UK-based supplier with

international shipping.[14]

SynQuest Laboratories 98%
US-based supplier specializing

in research chemicals.[15]

ChemicalBook Varies

A platform listing multiple

suppliers from various regions.

[1][3]

Pharmaffiliates N/A

Supplier of pharmaceutical

standards and intermediates.

[9]

Conclusion
1-Benzofuran-6-carboxylic acid (CAS 77095-51-3) stands as a testament to the importance of

well-characterized building blocks in pharmaceutical research. Its defined physicochemical

properties, established role in the synthesis of the FDA-approved drug Lifitegrast, and its

demonstrated utility in exploring new therapeutic avenues in virology underscore its value to

the scientific community. For researchers and developers, a comprehensive understanding of

its properties, handling requirements, and supply chain is paramount to leveraging its full

potential in the ongoing quest for novel and effective medicines.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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